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Introduction
Vat Red 10 (C.I. 67000) is an anthraquinone-based vat dye known for producing a vibrant,

blue-toned red shade on cellulosic fibers such as cotton, viscose, and linen.[1][2] Like other vat

dyes, it is water-insoluble in its pigment form but can be converted into a water-soluble leuco-

form through a reduction process known as "vatting".[3] This soluble form has a high affinity for

cellulosic fibers.[1][4] Once the dye has penetrated the fiber, it is oxidized back to its insoluble

pigment form, effectively trapping it within the fiber matrix. This mechanism results in excellent

wash, light, and chlorine bleach fastness properties, making it a subject of significant interest

for researchers studying high-performance coloration.

These application notes provide a comprehensive framework for researchers and scientists to

investigate the interactions between Vat Red 10 and cellulosic fibers. The protocols herein

detail the laboratory-scale exhaust dyeing process and subsequent analytical methods to

quantify the kinetic, thermodynamic, and equilibrium characteristics of the dye-fiber system.

Chemical Properties of Vat Red 10
A summary of the key properties of Vat Red 10 is presented below.
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Property Value Reference(s)

C.I. Name Vat Red 10

C.I. Number 67000

CAS Number 2379-79-5

Molecular Formula C₂₉H₁₄N₂O₅

Molecular Weight 470.43 g/mol

Appearance Deep red powder

Solubility Insoluble in water.

Color in H₂SO₄
Light yellow in concentrated

H₂SO₄; turns red upon dilution.

Reduced Form

Soluble sodium salt (leuco-

form) appears as a dark brown

solution.

Primary Substrates
Cotton, viscose, silk, and their

blends.

Experimental Protocols
The following protocols outline the procedures for dyeing cotton with Vat Red 10 and analyzing

the dye-fiber interactions.

Materials and Equipment
Dye: Vat Red 10 (C.I. 67000)

Fiber: Scoured and bleached 100% cotton fabric

Reagents:

Sodium Hydroxide (NaOH)

Sodium Hydrosulfite (Na₂S₂O₄)
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Non-ionic wetting agent

Dispersing agent

Sequestering agent

Hydrogen Peroxide (H₂O₂, 35%)

Anionic detergent (for soaping)

Acetic Acid (CH₃COOH)

Distilled or deionized water

Equipment:

Laboratory-scale beaker dyeing machine or shaking water bath with temperature control

Analytical balance

pH meter

UV-Vis Spectrophotometer

Standard laboratory glassware (beakers, pipettes, flasks)

Launder-Ometer (for wash fastness)

Crockmeter (for rubbing fastness)

Lightfastness tester (e.g., Xenon arc lamp)

Protocol 1: Exhaust Dyeing of Cotton
This protocol describes a standard laboratory procedure for dyeing cotton fabric with Vat Red
10. The process involves vatting the dye, dyeing the fabric, oxidizing the dye within the fiber,

and a final soaping treatment.

1. Preparation:
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Accurately weigh the cotton fabric sample. All chemical amounts are calculated based on the

weight of fabric (% owf) or volume of the liquor (g/L).

Prepare a stock dispersion of Vat Red 10 (e.g., 10 g/L) by pasting the required dye amount

with a small volume of warm water containing a dispersing agent.

2. Vatting and Dyeing:

Prepare a "blank bath" in the dyeing vessel with the required volume of water to achieve a

liquor ratio (e.g., 20:1).

Add the required amounts of wetting agent, sequestering agent, Sodium Hydroxide (NaOH),

and Sodium Hydrosulfite (Na₂S₂O₄) as per the recipe in Table 2.1.

Heat the blank bath to the vatting temperature (e.g., 60°C).

Add the prepared dye dispersion to the blank bath. Allow 10-15 minutes for the reduction

(vatting) to complete. The solution should change color, indicating the formation of the

soluble leuco-dye.

Introduce the pre-wetted cotton fabric into the vatted dyebath.

Raise the temperature to the dyeing temperature (e.g., 80°C) and hold for 45-60 minutes,

ensuring constant agitation for uniform dyeing.

3. Rinsing and Oxidation:

After dyeing, remove the fabric, squeeze out excess liquor, and rinse thoroughly with cold

water.

Oxidize the dye by either exposing the fabric to air for 15-20 minutes or, for a more controlled

process, treating it in a fresh bath.

For chemical oxidation, prepare a bath with 2-3 mL/L Hydrogen Peroxide (35%) at 50°C and

treat the fabric for 10-15 minutes. The original red color will develop as the leuco-dye

oxidizes back to its insoluble form.

4. After-treatment (Soaping):
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Prepare a soaping bath containing an anionic detergent (e.g., 2 g/L).

Treat the oxidized fabric in this bath at a boil (95-100°C) for 15-20 minutes to remove unfixed

surface dye and stabilize the shade.

Rinse the fabric thoroughly with hot water, then cold water.

Neutralize with a dilute acetic acid solution (0.5 g/L) for 5 minutes, followed by a final cold

rinse.

Dry the fabric in ambient air or a drying oven.

Table 2.1: Example Recipe for Exhaust Dyeing (1% Shade)

Component Concentration Purpose

Vat Red 10 1% owf Colorant

Sodium Hydroxide (NaOH) 3-4 g/L Provides alkalinity for reduction

Sodium Hydrosulfite (Na₂S₂O₄) 3-4 g/L Reducing agent (vatting)

Wetting Agent 1 g/L Improves fabric wettability

Sequestering Agent 1 g/L Chelates hard water ions

Process Parameters

Liquor Ratio 20:1
Ratio of liquor volume to fabric

weight

Vatting Temperature / Time 60°C / 15 min To form soluble leuco-dye

| Dyeing Temperature / Time | 80°C / 45-60 min | Dye adsorption and diffusion |
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Caption: Experimental workflow for dyeing cotton with Vat Red 10.
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Protocol 2: Quantitative Analysis of Dye-Fiber
Interaction
1. Adsorption Kinetics:

Prepare a dyebath as described in Protocol 2.2.

Introduce a known weight of cotton fabric.

At regular time intervals (e.g., 5, 10, 20, 40, 60, 90 minutes), withdraw a small aliquot of the

dyebath.

Dilute the aliquot with a solution of NaOH and Na₂S₂O₄ to stabilize the leuco-form.

Measure the absorbance of each aliquot using a UV-Vis spectrophotometer at the maximum

absorbance wavelength (λmax) of the leuco-dye.

Use a pre-established calibration curve to determine the dye concentration at each time

point (Cₜ).

Calculate the dye uptake on the fiber at time t, qₜ (mg/g), using the formula:

qₜ = (C₀ - Cₜ) * V / W

Where C₀ is the initial dye concentration (mg/L), Cₜ is the concentration at time t, V is

the volume of the dyebath (L), and W is the weight of the fabric (g).

Analyze the data using pseudo-first-order and pseudo-second-order kinetic models.

2. Adsorption Isotherms:

Prepare a series of dyebaths with varying initial concentrations of Vat Red 10 (e.g., 10, 20,

40, 60, 80, 100 mg/L).

Keep all other parameters (temperature, pH, liquor ratio, chemical concentrations) constant.

Add a known weight of cotton fabric to each bath.
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Agitate for a time sufficient to reach equilibrium (determined from the kinetic study, e.g., 90

minutes).

Measure the final equilibrium concentration of the dye in each bath (Cₑ).

Calculate the amount of dye adsorbed at equilibrium, qₑ (mg/g), using the formula:

qₑ = (C₀ - Cₑ) * V / W

Analyze the data using Langmuir and Freundlich isotherm models to determine adsorption

capacity and intensity.

3. Thermodynamic Studies:

Repeat the adsorption isotherm experiment (Protocol 2.3.2) at different temperatures (e.g.,

60°C, 70°C, 80°C, 90°C).

Calculate the thermodynamic parameters—Gibbs free energy (ΔG°), enthalpy (ΔH°), and

entropy (ΔS°)—using the van't Hoff equation. This provides insight into the spontaneity and

nature of the dyeing process.

Data Presentation
The following tables provide a structure for presenting quantitative data from dye-fiber

interaction studies. Note: The values presented are for illustrative purposes only, as specific

published data for Vat Red 10 is limited.

Table 3.1: Example Kinetic Model Parameters

Model Rate Constant Correlation Coefficient (R²)

Pseudo-First-Order k₁ (min⁻¹) > 0.95

| Pseudo-Second-Order| k₂ (g mg⁻¹ min⁻¹) | > 0.98 |

Table 3.2: Example Isotherm Model Parameters (at 80°C)
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Model Parameters Value

Langmuir qₘ (mg/g) 25.5

Kₗ (L/mg) 0.15

R² 0.99

Freundlich Kբ (mg/g)(L/mg)¹/ⁿ 4.8

n 2.1

| | R² | 0.97 |

Table 3.3: Example Thermodynamic Parameters

Parameter Value Interpretation

ΔG° (kJ/mol) Negative Spontaneous process

ΔH° (kJ/mol) Positive Endothermic process

| ΔS° (J/mol·K) | Positive | Increased randomness at the solid-liquid interface |

Visualization of Dyeing Mechanism
The interaction of Vat Red 10 with cellulose is a multi-step process involving reduction,

adsorption, and oxidation.
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Caption: Logical relationship of the vat dyeing mechanism on cellulose.

Fastness and Characterization Protocols
Protocol 3: Colorfastness Testing
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Washing Fastness (ISO 105-C06): Assess color change and staining on multifiber fabric after

laundering in a standard detergent solution.

Rubbing Fastness (ISO 105-X12): Evaluate the transfer of color from the fabric surface to a

standard white cloth under dry and wet conditions using a Crockmeter.

Light Fastness (ISO 105-B02): Determine the resistance of the color to fading when exposed

to a standardized artificial light source (Xenon arc lamp) that mimics natural sunlight.

Protocol 4: Spectroscopic and Microscopic Analysis
UV-Vis Reflectance Spectroscopy: Measure the color strength (K/S value) and color

coordinates (CIELAB Lab*) of the dyed fabric to objectively quantify the final shade.

Fourier-Transform Infrared (FTIR) Spectroscopy: Analyze the dyed fabric to identify potential

chemical interactions between the dye and fiber, although physical entrapment is the primary

mechanism for vat dyes.

Scanning Electron Microscopy (SEM): Examine the surface morphology of the dyed fibers to

assess the uniformity of the dye distribution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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